2-(2-Nitroethyl)thiophene
Overview
Description
2-(2-Nitroethyl)thiophene is a useful research compound. Its molecular formula is C6H7NO2S and its molecular weight is 157.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
A new approach to synthesizing 3-nitro-2-substituted thiophenes, which could include derivatives of 2-(2-Nitroethyl)thiophene, has been developed using a tandem Michael-intramolecular Henry reaction. This method offers a solvent-free dehydration and aromatization process, potentially applicable in various organic syntheses (O' Connor et al., 2010).
The microwave-assisted synthesis of 2-(2-Nitroethenly)thiophene from 2-thiophenecarboxaldehyde and nitromethane has been reported, with beta-alanine as a catalyst. This method indicates enhanced yield due to microwave irradiation, suggesting an efficient route for producing 2-(2-Nitroethenly)thiophene (Xing et al., 2012).
A synthesis method for 2-(Nitrovinyl) thiophene on Ando catalyst has been developed. This synthesis demonstrates a high yield under optimized conditions, highlighting the catalyst's efficiency in synthesizing nitrovinyl thiophenes (Zhou Ru-jin, 2007).
The covalent modification of single-wall carbon nanotubes by thiophene for use in organic photovoltaic cells has been investigated. This study shows that thiophene derivatives can enhance the solubility and dispersion of carbon nanotubes, improving the power conversion efficiency of photovoltaic cells (Stylianakis et al., 2010).
Research on the nitration of 2,5-dimethylthiophene has led to novel products and insights into dithienylmethanes' formation, which could be relevant for understanding the chemical behavior of thiophene derivatives (Suzuki et al., 1981).
The synthesis and investigation of 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile, a crystal system with multiple polymorphs, show different modes of molecular packing and color variations due to thiophene torsion, indicating potential applications in material science (Yu et al., 2000).
properties
IUPAC Name |
2-(2-nitroethyl)thiophene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2S/c8-7(9)4-3-6-2-1-5-10-6/h1-2,5H,3-4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKCJBZNTEAWBAS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80455312 | |
Record name | Thiophene, 2-(2-nitroethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80455312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30807-46-6 | |
Record name | Thiophene, 2-(2-nitroethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80455312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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